Cas no 94367-35-8 (N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1))

N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1) structure

94367-35-8 structure

Product Name:N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1)

CAS No:94367-35-8

Molecular Formula:C₁₇H₁₉F₃N₂O₅S

Molecular Weight:420.40337395668

MDL:MFCD00210065

CID:803408

PubChem ID:57651980

N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1) Properties

Names and Identifiers

- (S)-2-Amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)-4-(methylthio)butanamide 2,2,2-trifluoroacetate
- H-Met-AMC
- (2S)-2-amino-N-(4-methyl-2-oxochromen-7-yl)-4-methylsulfanylbutanamide,2,2,2-trifluoroacetic acid
- L-METHIONINE 7-AMIDO-4-METHYLCOUMARIN, TRIFLUOROACETATE SALT
- N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1)
- Acetic acid, trifluoro-, compd. with (S)-2-amino-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-4-(methylthio)butanamide (1:1) (ZCI)
- L-METHIONINE 4-METHYL-7-COUMARINYLAMIDE TRIFLUOROACETATE
- (2S)-2-amino-N-(4-methyl-2-oxochromen-7-yl)-4-methylsulfanylbutanamide;2,2,2-trifluoroacetic acid
- L-Methionine 7-amido-4-methylcoumarin trifluoroacetate salt, >=99.0% (sum of enantiomers, HPLC)
- H-L-Met-AMC*TFA
- L-Methionine 7-amido-4-methylcoumarin trifluoroacetate salt
- 94367-35-8
- DTXSID70370005
- AKOS022186095
- (2S)-2-AMINO-N-(4-METHYL-2-OXOCHROMEN-7-YL)-4-(METHYLSULFANYL)BUTANAMIDE; TRIFLUOROACETIC ACID
- CS-W021020
- (S)-2-Amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)-4-(methylthio)butanamide2,2,2-trifluoroacetate
- MFCD00210065
- Trifluoroacetic acid--N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-L-methioninamide (1/1)
- M-3200
- +Expand
- MDL： MFCD00210065
- InChIKey： VSAUWUJWXBUSEU-YDALLXLXSA-N
- Inchi： 1S/C15H18N2O3S.C2HF3O2/c1-9-7-14(18)20-13-8-10(3-4-11(9)13)17-15(19)12(16)5-6-21-2;3-2(4,5)1(6)7/h3-4,7-8,12H,5-6,16H2,1-2H3,(H,17,19);(H,6,7)/t12-;/m0./s1
- SMILES： C(F)(F)(F)C(=O)O.CC1=CC(=O)OC2C=C(C=CC1=2)NC(=O)[C@@H](N)CCSC

Computed Properties

Exact Mass: 420.09700
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 7
Monoisotopic Mass: 420.09667737g/mol
Heavy Atom Count: 28
Complexity: 522
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 144Å²

Experimental Properties

LogP: 3.52690
PSA: 147.93000
Optical Activity: [α]20/D +68±3°, c = 1% in methanol

N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AC94466-100mg	(S)-2-Amino-n-(4-methyl-2-oxo-2h-chromen-7-yl)-4-(methylthio)butanamide 2,2,2-trifluoroacetate	94367-35-8		100mg	$275.00	2024-07-18
abcr	AB259380-100 mg	L-Methionine 7-amido-4-methylcoumarin, trifluoroacetate salt; .	94367-35-8		100 mg	€160.60	2023-07-20
Apollo Scientific	BIB6098-250mg	L-Methionine 7-amido-4-methylcoumarin trifluoroacetate	94367-35-8		250mg	£415.00	2023-08-31
TRC	N241885-50mg	N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1)	94367-35-8		50mg	$ 295.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1047108-250mg	(S)-2-Amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)-4-(methylthio)butanamide 2,2,2-trifluoroacetate	94367-35-8	98%	250mg	￥4968.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H32270-25mg	(2S)-2-amino-N-(4-methyl-2-oxochromen-7-yl)-4-methylsulfanylbutanamide,2,2,2-trifluoroacetic acid	94367-35-8	99%	25mg	¥2358.0	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-207807-50 mg	L-Methionine 7-amido-4-methylcoumarin, trifluoroacetate salt, (Out of Stock: Availability 8/4/23)	94367-35-8		50mg	￥970.00	2023-07-11

N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1) Suppliers

Hangzhou Taijia Biotech Co.,Ltd

Audited Supplier

(CAS:94367-35-8)

MR./MRS.:LAI JING LI

Phone:13336049365

Email:3007955256@qq.com

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94367-35-8 (N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1)) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:94367-35-8)N-(4-Methyl-2-oxo-2H-chromen-7-yl)-L-methioninamide trifluoroacetate (1:1)

Purity:99%

Quantity:2g

Price($):733.0